1-[2-(N-methylanilino)acetyl]imidazolidin-2-one

• IUPAC Name: 1-[2-(N-methylanilino)acetyl]imidazolidin-2-one
• InChI: InChI=1S/C12H15N3O2/c1-14(10-5-3-2-4-6-10)9-11(16)15-8-7-13-12(15)17/h2-6H,7-9H2,1H3,(H,13,17)
• InChI Key: HJJVUSPLWCYMHF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CCNC1=O)C2=CC=CC=C2
• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol

Description

1-[2-(N-methylanilino)acetyl]imidazolidin-2-one, also known as lidocaine, is a local anesthetic that is commonly used in medical procedures. Lidocaine works by blocking the transmission of nerve impulses, thereby reducing pain and discomfort.

Mechanism of Action

Lidocaine works by blocking the transmission of nerve impulses. It does this by inhibiting the influx of sodium ions into the nerve cells, which is necessary for the transmission of nerve impulses. This results in a reduction in pain and discomfort.
Biochemical and Physiological Effects:
Lidocaine has both biochemical and physiological effects. Biochemically, 1-[2-(N-methylanilino)acetyl]imidazolidin-2-one inhibits the activity of voltage-gated sodium channels, which are responsible for the transmission of nerve impulses. Physiologically, this compound reduces pain and discomfort by blocking the transmission of nerve impulses.

Advantages and Limitations for Lab Experiments

Lidocaine has several advantages for lab experiments. It is a well-studied compound with a known mechanism of action. It is also readily available and easy to use. However, 1-[2-(N-methylanilino)acetyl]imidazolidin-2-one does have some limitations. It can be toxic in high doses and can cause allergic reactions in some individuals.

Future Directions

There are several future directions for the study of 1-[2-(N-methylanilino)acetyl]imidazolidin-2-one. One area of research is the development of new local anesthetics with improved efficacy and safety profiles. Another area of research is the use of this compound in combination with other drugs for the treatment of various medical conditions. Finally, there is ongoing research into the mechanism of action of this compound and the development of new drugs that target voltage-gated sodium channels.

Synthesis Methods

Lidocaine is synthesized by reacting 2,6-dimethylphenol with chloroacetyl chloride to form 2,6-dimethylphenylacetyl chloride. This compound is then reacted with N-methylaniline to form 1-[2-(N-methylanilino)acetyl]imidazolidin-2-one. The reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide.

Scientific Research Applications

Lidocaine has been extensively studied for its use as a local anesthetic. It is commonly used in dental procedures, minor surgeries, and as a topical anesthetic for skin conditions. Lidocaine has also been studied for its potential use in treating cardiac arrhythmias and neuropathic pain.